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Compound of Interest

Compound Name: (2-Ethoxythiazol-4-yl)boronic acid

Cat. No.: B13644017

Get Quote

Executive Summary
(2-Ethoxythiazol-4-yl)boronic acid (and its more stable pinacol ester surrogate) represents a

specialized heterocyclic building block in medicinal chemistry. Characterized by the electron-

rich 2-ethoxy substituent on the thiazole core, this moiety serves as a critical bioisostere for

phenyl and pyridine rings in drug discovery, particularly for modulating solubility and metabolic

stability (microsomal clearance).

This guide details the chemical properties, synthesis pathways, and stability challenges

associated with this compound, specifically addressing the instability of the free boronic acid

and the requisite handling of its ester derivatives.

Chemical Profile & Physical Properties[1][2][3][4][5]
[6]
The free acid form of (2-ethoxythiazol-4-yl)boronic acid is inherently unstable due to rapid

protodeboronation. Consequently, it is almost exclusively manipulated as its pinacol ester or

MIDA boronate. The data below reflects the properties of the core pharmacophore and its

stable precursors.
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Key Identifiers
Property Detail

Systematic Name (2-Ethoxy-1,3-thiazol-4-yl)boronic acid

Preferred Surrogate
2-Ethoxy-4-(4,4,5,5-tetramethyl-1,3,2-

dioxaborolan-2-yl)thiazole

CAS (Precursor) 240816-34-6 (2-Ethoxy-4-bromothiazole)

CAS (Core Analog) 1016642-07-1 (Thiazol-4-ylboronic acid)

Molecular Formula
C₅H₈BNO₃S (Acid) / C₁₁H₁₈BNO₃S (Pinacol

Ester)

Molecular Weight
172.98 g/mol (Acid) / 255.14 g/mol (Pinacol

Ester)

Electronic & Structural Properties
Electronic Effect: The 2-ethoxy group exerts a strong mesomeric donating effect (+M) on the

thiazole ring, increasing electron density at the C5 position. However, the inductive

withdrawal (-I) of the oxygen and nitrogen atoms renders the C4-boron bond susceptible to

hydrolytic cleavage.

Solubility: The ethoxy tail provides enhanced lipophilicity (LogP ~1.7 for the core) compared

to the hydroxy/amino analogs, improving cell permeability in early-stage drug candidates.

Acid/Base Profile: The thiazole nitrogen is weakly basic (pKa ~2.5–3.0). The boronic acid

moiety typically exhibits a pKa ~8.5, but this is modulated by the electron-rich heterocycle.

Synthesis & Manufacturing
Accessing the (2-ethoxythiazol-4-yl)boron species requires a specific sequence to avoid

regioselectivity issues. Direct lithiation of 2-ethoxythiazole typically favors the C5 position;

therefore, a halogen-dance or direct precursor approach is required.

Validated Synthetic Route (Graphviz Diagram)
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Alternative Lithiation Route (Low Yield)

2,4-Dibromothiazole
(CAS 4175-77-3)

2-Ethoxy-4-bromothiazole
(CAS 240816-34-6)

NaOEt, EtOH
Reflux, 2h

(SNAr at C2)

2-Ethoxythiazole-4-boronic
acid pinacol ester

Bis(pinacolato)diboron
Pd(dppf)Cl2, KOAc
1,4-Dioxane, 90°C

2-Ethoxythiazole Lithium Speciesn-BuLi, -78°C
1. B(OiPr)3
2. Pinacol

Click to download full resolution via product page

Detailed Protocol: Miyaura Borylation
Objective: Conversion of 2-ethoxy-4-bromothiazole to the pinacol boronate.

Reagents:

2-Ethoxy-4-bromothiazole (1.0 equiv)[1]

Bis(pinacolato)diboron (1.1 equiv)

KOAc (3.0 equiv) - Crucial: Use anhydrous base to prevent hydrolysis.

Pd(dppf)Cl₂·CH₂Cl₂ (0.05 equiv)

Solvent: Anhydrous 1,4-Dioxane (degassed).

Procedure:

Charge a reaction vial with the bromide, diboron reagent, and KOAc.

Purge with Argon/Nitrogen for 5 minutes.

Add Pd catalyst and solvent.

Heat to 90°C for 4–12 hours. Monitor by LCMS (Note: Boronic esters often show weak

ionization; look for the hydrolysis product mass if using acidic mobile phase).
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Workup: Filter through Celite to remove palladium. Concentrate. Do not perform an

aqueous acidic wash, as this will hydrolyze the ethoxy group or the boronate.

Stability & Reactivity Challenges
The primary challenge with 2-alkoxythiazole-4-boronic acids is Protodeboronation. This

degradation pathway is accelerated by both acidic and basic conditions, making the choice of

coupling conditions critical.

Mechanism of Degradation (Graphviz Diagram)

Acidic Pathway (Hydrolysis)

Basic Pathway (Protodeboronation)

2-Ethoxythiazole-4-boronate

Oxonium Intermediate

H+

Boronate 'ate' Complex

OH- / Base

Ring Cleavage / Ether Hydrolysis C4-Carbanion (Transient)

Slow Step

2-Ethoxythiazole (Deboronated)

H2O
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Handling Recommendations
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Storage: Store the pinacol ester at -20°C under argon. Avoid freezers with high humidity.

Coupling Conditions:

Avoid: Strong bases (NaOH, KOH) at high temperatures.

Preferred: Mild bases (K₃PO₄, Cs₂CO₃) or non-aqueous bases (Ag₂CO₃).

Catalysts: Fast-initiating catalysts (e.g., Pd-XPhos G3, Pd(dtbpf)Cl₂) are recommended to

outcompete the deboronation rate.

Applications in Medicinal Chemistry
The (2-ethoxythiazol-4-yl) moiety is a valuable scaffold for:

Kinase Inhibitors: Replacing a phenyl or pyridine ring to alter the vector of H-bond acceptors

(the thiazole Nitrogen).

Metabolic Stability: The 2-ethoxy group blocks the C2 position from oxidative metabolism (a

common soft spot in thiazoles), while the ether linkage can be tuned (e.g., to trifluoroethoxy)

to further reduce clearance.

Fragment-Based Drug Discovery (FBDD): Used as a rigid linker that imposes a specific bond

angle (~118°) distinct from phenyl linkers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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